Cas no 2228870-44-6 (3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid
• CAS No: 2228870-44-6
• MF: C₁₃H₁₄F₂O₂
• MW: 240.245871067047
• CID: 6029926
• PubChem ID: 165839041
• Update Time: 2025-11-01

3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid
• 2228870-44-6
• EN300-1955336

• Inchi： 1S/C13H14F2O2/c14-13(15)11(7-12(16)17)10-5-4-8-2-1-3-9(8)6-10/h4-6,11,13H,1-3,7H2,(H,16,17)
• InChI Key： KMJCDPMQEDUCQS-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC2CCCC=2C=1)F

Computed Properties

• Exact Mass: 240.09618601g/mol
• Monoisotopic Mass: 240.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid

Professional Introduction to 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic Acid (CAS No. 2228870-44-6)

3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228870-44-6, features a unique structural framework that combines an indene moiety with a difluorobutanoic acid side chain. Such structural characteristics make it a promising candidate for further exploration in drug discovery and development.

The indene core of 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid is a bicyclic aromatic system that has been widely studied for its potential biological activities. Indene derivatives are known to exhibit a range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The presence of the difluorobutanoic acid group adds an additional layer of complexity to the molecule, which can influence its solubility, metabolic stability, and overall bioactivity.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The difluorobutanoic acid moiety in 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid is particularly noteworthy, as fluorine atoms can significantly modulate the electronic properties of the molecule. This modulation can lead to more potent and selective interactions with enzymes and receptors, making fluorinated compounds highly valuable in drug design.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The indene scaffold is one such heterocycle that has shown great promise in various pharmacological applications. Studies have demonstrated that indene derivatives can interact with multiple biological pathways, making them suitable for treating a wide range of diseases. The specific arrangement of atoms in 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid may contribute to its unique pharmacological profile.

The synthesis of 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the complex molecular framework. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in producing novel pharmaceutical intermediates.

One of the most compelling aspects of 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid is its potential as a building block for more complex drug candidates. By modifying different functional groups within the molecule, researchers can generate a library of derivatives with tailored biological activities. Such libraries are invaluable for high-throughput screening and rational drug design approaches. The indene core provides a stable platform for further chemical modifications, while the difluorobutanoic acid group offers opportunities for enhancing pharmacokinetic properties.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid. Molecular modeling studies can predict how this compound interacts with biological targets at the atomic level. These predictions are essential for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process and increase the likelihood of success.

In conclusion, 3-(2,3-dihydro-1H-inden-5-yl)-4,4-difluorobutanoic acid (CAS No. 2228870-44-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of an indene scaffold and a difluorobutanoic acid side chain makes it a valuable asset for developing new therapeutic agents. The ongoing exploration of this compound underscores the dynamic nature of medicinal chemistry and the continuous quest for innovative solutions to global health challenges.